4-[benzyl(ethyl)sulfamoyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C23H20FN3O3S2/c1-2-27(15-16-7-4-3-5-8-16)32(29,30)18-13-11-17(12-14-18)22(28)26-23-25-21-19(24)9-6-10-20(21)31-23/h3-14H,2,15H2,1H3,(H,25,26,28)
• InChI Key: IQTARGBKLHPGRP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C23H20FN3O3S2
• Molecular Weight: 469.6 g/mol

Description

4-[benzyl(ethyl)sulfamoyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide, also known as Compound A, is a synthetic compound with potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been found to exhibit promising activity against various diseases.

Scientific Research Applications

Cancer Research

Benzothiazole-based sulphonamides have been investigated for their potential in cancer treatment due to their inhibitory effects on carbonic anhydrase (CA) isoforms IX and XII, which are known to be associated with cancer. For example, a study designed and synthesized a series of benzothiazole-based sulphonamides and carboxylic acids as novel SLC-0111 analogues. These compounds showed promising in vitro anticancer properties due to their ability to inhibit CA isoforms CA I, II, IX, and XII, highlighting their potential as therapeutic agents in cancer treatment (Al-Warhi et al., 2022).

Antimicrobial Activity

Some novel fluoro-substituted sulphonamide benzothiazoles have been synthesized and shown to possess significant antimicrobial activity. This research indicates the potential use of these compounds as antimicrobial agents, given their pharmacological therapeutic potentials. The study synthesized compounds with varying substitutions and evaluated their antimicrobial activities, demonstrating a broad range of biodynamic properties (Jagtap et al., 2010).

Fluorescence Studies

Benzothiazole and benzoxazole derivatives have been explored for their fluorescence properties, with some compounds emitting blue light in specific regions. These studies are significant for developing new materials with potential applications in optical devices and sensors. The fluorescence efficiency and the impact of various substitutions on emission wavelength were examined, revealing that these compounds could serve as blue light emitters (Mahadevan et al., 2014).